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Compound of Interest

Compound Name: BMS-986163

Cat. No.: B12422891 Get Quote

Technical Support Center: BMS-986163
For Research Use Only. Not for use in humans.

Welcome to the technical support center for BMS-986163. This resource is designed to provide

researchers, scientists, and drug development professionals with essential information for the

effective handling, storage, and use of BMS-986163 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986163 and what is its mechanism of action?

A1: BMS-986163 is a water-soluble, intravenous prodrug of its active parent molecule, BMS-

986169.[1][2] BMS-986169 is a potent and selective negative allosteric modulator (NAM) of the

GluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor.[1][2] As a prodrug, BMS-
986163 is rapidly converted to BMS-986169 in vivo.[1] The active compound, BMS-986169,

then acts on the GluN2B subunit, which is involved in modulating synaptic plasticity and

neuronal signaling.

Q2: How should I store the solid (lyophilized) BMS-986163 compound?

A2: For optimal stability, the lyophilized powder of BMS-986163 should be stored at -20°C in a

desiccated environment. Under these conditions, the compound is reported to be stable for up
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to 36 months. One study also indicated that the crystalline material is physically and chemically

stable in the solid state at 50°C for up to 4 weeks.[3]

Q3: What are the best practices for preparing and storing solutions of BMS-986163?

A3: BMS-986163 is a water-soluble compound with an aqueous solubility of 19.9 mg/mL at pH

7.4.[3] For preparing stock solutions, it is recommended to use a high-purity, anhydrous

solvent. While specific protocols for cell culture or in vivo studies are not readily available in the

public domain, general guidance for phosphate prodrugs suggests that pH adjustment may be

necessary to enhance and maintain solubility.

Once in solution, it is recommended to store at -20°C and use within one month to prevent loss

of potency. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the solution into

smaller, single-use volumes. Aqueous solutions of BMS-986163 have been shown to be stable

for up to 90 days at 25°C.[3]

Q4: What are the signs of degradation I should watch for?

A4: While specific degradation pathways for BMS-986163 under various stress conditions (e.g.,

light, temperature, pH) are not detailed in available literature, general signs of chemical

degradation can include discoloration of the solid compound or solution, precipitation, or a

decrease in the expected biological activity in your assay. For troubleshooting, it is

recommended to prepare fresh solutions and compare their performance to older stock.

Q5: What personal protective equipment (PPE) should I use when handling BMS-986163?

A5: A comprehensive Material Safety Data Sheet (MSDS) with detailed safety information for

BMS-986163 is not publicly available. However, as with any chemical compound, standard

laboratory safety practices should be followed. This includes wearing a lab coat, safety glasses,

and gloves. If there is a risk of aerosolization or splashing, additional protection such as a face

shield may be warranted.

Data Summary
Physicochemical and Stability Data
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Parameter Value Reference

Form Zwitterionic monohydrate [3]

Melting Point 172 °C [3]

Aqueous Solubility 19.9 mg/mL (at pH 7.4) [3]

Solid-State Stability
Stable for up to 4 weeks at

50°C
[3]

Lyophilized Powder Storage
-20°C, desiccated, for up to 36

months

Aqueous Solution Stability
Stable for up to 90 days at

25°C
[3]

Solution Storage
-20°C, use within 1 month

(aliquoted)

Experimental Protocols
Detailed, step-by-step experimental protocols for the preparation and use of BMS-986163 in

specific in vitro and in vivo assays are not available in the public literature. Researchers should

develop and validate their own protocols based on the specific requirements of their

experimental system, taking into account the solubility and stability data provided above.
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Caption: Simplified signaling pathway of BMS-986163.
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Experimental Workflow
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Caption: General experimental workflow for using BMS-986163.
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Issue Potential Cause Suggested Solution

Compound does not fully

dissolve in aqueous buffer.

- pH of the buffer is not optimal

for solubility.- Concentration is

too high.

- Adjust the pH of the buffer.

Since BMS-986163 is a

zwitterionic phosphate

prodrug, its solubility may be

pH-dependent.- Try preparing

a more dilute solution.

Precipitation observed in cell

culture media.

- The compound may have

limited stability in the specific

media formulation.- Interaction

with media components.

- Prepare fresh solutions for

each experiment.- Consider

the final concentration in the

media and perform a small-

scale test to check for

precipitation before treating all

cells.

Loss of biological activity over

time.

- Degradation of the compound

in solution.- Repeated freeze-

thaw cycles.

- Use aliquoted solutions to

avoid multiple freeze-thaw

cycles.- Prepare fresh

solutions if the stock is older

than one month or if

degradation is suspected.

Disclaimer: The information provided in this technical support center is based on publicly

available research and supplier data. It is intended for guidance purposes only. Researchers

are strongly encouraged to consult the primary literature and conduct their own validation

experiments to ensure the suitability of BMS-986163 for their specific application. Information

regarding detailed experimental protocols, comprehensive stability under various conditions,

specific degradation products, chemical compatibility with labware, and a complete safety

profile is limited in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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